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Compound of Interest

Compound Name: N-[4-(octyloxy)phenyl]acetamide

CAS No.: 55792-63-7

Cat. No.: B1295114

Get Quote

Content Type: Technical Comparison & Assay Development Guide Subject: N-[4-
(octyloxy)phenyl]acetamide (CAS: 6337-27-5) Benchmark Standards: Acetaminophen

(APAP), Capsaicin, Phenacetin

Executive Summary & Molecular Context[1][2]
N-[4-(octyloxy)phenyl]acetamide, often viewed as a lipophilic homolog of Acetaminophen

(Paracetamol), represents a critical class of O-alkylated anilides. While Acetaminophen acts

centrally via complex mechanisms involving COX inhibition and the endocannabinoid system

(AM404 formation), its clinical utility is capped by hepatotoxicity mediated by the reactive

metabolite N-acetyl-p-benzoquinone imine (NAPQI).[1]

The octyloxy derivative modifies this scaffold by capping the phenolic hydroxyl group with an

eight-carbon alkyl chain. This structural modification theoretically abolishes NAPQI formation

(which requires a free phenol for oxidation) but drastically alters physicochemical properties,

shifting the molecule from hydrophilic to highly lipophilic.
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Purpose of this Guide: This document outlines the rigorous cross-validation protocols required

to benchmark N-[4-(octyloxy)phenyl]acetamide against industry standards. It addresses the

three critical questions for this compound:

Efficacy: Does the O-alkylation retain analgesic signaling (COX/TRPV1 modulation)?

Safety: Does it eliminate oxidative hepatotoxicity (NAPQI-independent)?

Bioavailability: Does the octyl chain compromise solubility to the point of inactivity?

Comparative Physicochemical Profile

Feature
Acetaminophen
(Standard)

N-[4-
(octyloxy)phenyl]a
cetamide (Test
Article)

Impact on Assay
Design

Structure

N-(4-

hydroxyphenyl)aceta

mide

N-[4-

(octyloxy)phenyl]aceta

mide

Solvent Choice: Test

article requires

DMSO/Ethanol;

insoluble in aqueous

media.

LogP (Lipophilicity) ~0.46 ~3.8 - 4.2 (Predicted)

Permeability: High

predicted BBB

penetration; risk of

membrane retention.

H-Bond Donor 2 (Amide + Phenol) 1 (Amide only)

Target Binding: Loss

of phenol may reduce

COX peroxidase site

affinity.

Metabolic Risk
High (NAPQI

formation)

Low (Ether bond is

stable; blocks quinone

formation)

Toxicity Endpoint:

Shift focus from GSH

depletion to

membrane disruption.
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Current consensus suggests Acetaminophen's analgesia involves the formation of AM404 (an

arachidonic acid conjugate) which activates TRPV1 and inhibits COX enzymes.[2][3] The octyl

chain of the test article mimics the fatty-acid tail of AM404/Capsaicin, suggesting a potential

shift in mechanism toward TRPV1 agonism rather than pure COX inhibition.

A. COX-1/COX-2 Inhibition Screen (Enzymatic)
Rationale: To determine if the O-alkylation sterically hinders the peroxidase active site of

Cyclooxygenase.

Method: Fluorometric Inhibitor Screening (Peroxidase activity).

Controls:

Positive: Indomethacin (non-selective) or Celecoxib (COX-2 selective).

Negative: Vehicle (1% DMSO).

Benchmark: Acetaminophen (weak inhibitor in cell-free systems).

Success Criteria: If IC50 > 100 µM, the compound likely lacks direct COX inhibition, pointing

to an alternative mechanism (TRPV1 or CNS modulation).

B. TRPV1 Activation Assay (Cellular)
Rationale: The octyl chain serves as a hydrophobic anchor similar to the nonyl tail of Capsaicin.

This assay validates if the compound acts as a "Capsaicin-mimetic" analgesic.

System: HEK293 cells stably expressing human TRPV1.

Readout: Intracellular Calcium Flux (

) using Fluo-4 AM dye.

Protocol Note: Pre-incubate with the TRPV1 antagonist Capsazepine to confirm specificity.
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Figure 1: Validation logic flow.[4][5] The octyl group blocks the traditional NAPQI toxicity

pathway but requires verification of TRPV1 activity due to structural similarity with fatty acid

amides.

Safety Profiling: The Hepatotoxicity Cross-Check
This is the most critical validation step. Acetaminophen causes necrosis via glutathione (GSH)

depletion.[6] The octyl derivative should theoretically be non-hepatotoxic via this mechanism.

Comparative Cytotoxicity Protocol (HepG2)
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Parameter
Acetaminophen
Condition

Octyl-Analog
Condition

Interpretation

Concentration Range 1 mM – 20 mM 10 µM – 500 µM

Octyl analog is likely

10-100x more

potent/toxic due to

solubility limits and

membrane effects.

Incubation Time 24 Hours 24 Hours
Standard acute

toxicity window.

Endpoint 1: MTT Mitochondrial activity Mitochondrial activity General viability.

Endpoint 2: GSH

Level

Depleted (Mechanism

of Action)

Unchanged

(Expected)

CRITICAL: If GSH

drops, the ether bond

is metabolically

unstable.

Endpoint 3: LDH Late-stage leakage Early-stage leakage

High LDH with normal

GSH suggests

membrane disruption

(surfactant toxicity).

Detailed Experimental Protocols
Protocol A: Differential Solubility & Permeability
(PAMPA)
Objective: Verify if the compound can cross the Blood-Brain Barrier (BBB) passively, a

requirement for central analgesia.

Preparation: Dissolve N-[4-(octyloxy)phenyl]acetamide in DMSO to 10 mM stock.

Dilution: Dilute to 50 µM in PBS (pH 7.4). Note: If precipitation occurs, use PBS + 5% HP-β-

CD (Cyclodextrin) to maintain solubility.

Plate Setup: Use a PAMPA-BBB artificial membrane plate pre-coated with porcine brain lipid.
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Incubation: 18 hours at room temperature in a humidity chamber.

Quantification: Analyze Donor and Acceptor wells via HPLC-UV (254 nm).

Calculation: Calculate Effective Permeability (

).

Validation:

cm/s indicates high CNS penetration.

Protocol B: HepG2 Glutathione (GSH) Depletion Assay
Objective: Prove the safety advantage over Acetaminophen.

Cell Culture: Seed HepG2 cells at

cells/well in 96-well plates. Adhere for 24h.

Treatment:

Group A: Vehicle (0.5% DMSO).

Group B: Acetaminophen (10 mM) - Positive Control for GSH loss.

Group C: N-[4-(octyloxy)phenyl]acetamide (50, 100, 200 µM).

Incubation: 24 hours at 37°C, 5% CO2.

Lysis: Wash cells with PBS, lyse with 5% Sulfosalicylic Acid (SSA).

Assay: Add Ellman’s Reagent (DTNB). Measure Absorbance at 412 nm.

Data Analysis: Normalize GSH levels to total protein content (BCA assay).

Pass Criteria: Test article retains >80% GSH levels compared to vehicle, while APAP

reduces GSH to <50%.
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Decision Tree for Assay Interpretation
Use this workflow to interpret the cross-validation results.
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Insoluble
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Non-Hepatotoxic AnalgesicGSH Stable

Fail:
Membrane Toxicity

GSH Depleted OR
High LDH
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Figure 2: Decision matrix for interpreting biological assay results. Note that solubility is the

primary bottleneck for octyl-derivatives.
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anilides).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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